Neodymium(III) sulfate octahydrate

• IUPAC Name: neodymium(3+);trisulfate;octahydrate
• InChI: InChI=1S/2Nd.3H2O4S.8H2O/c;;3*1-5(2,3)4;;;;;;;;/h;;3*(H2,1,2,3,4);8*1H2/q2*+3;;;;;;;;;;;/p-6
• InChI Key: IOUARGWNXMWCLD-UHFFFAOYSA-H
• Canonical SMILES: O.O.O.O.O.O.O.O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Nd+3].[Nd+3]
• Molecular Formula: H16Nd2O20S3
• DSSTOX Substance ID: DTXSID70648478
• Molecular Weight: 720.8 g/mol
• CAS No.: 13477-91-3

Description

Neodymium(III) sulfate octahydrate is a salt of the rare-earth metal neodymium with the chemical formula Nd₂(SO₄)₃·8H₂O. This compound is known for its pink crystalline appearance and is commonly used in various industrial and scientific applications. This compound is notable for its retrograde solubility, meaning its solubility decreases with increasing temperature .

Mechanism of Action

Neodymium(III) sulfate octahydrate, also known as neodymium(3+);trisulfate;octahydrate, is a compound with the formula Nd2(SO4)3.8H2O . It’s a salt of the rare-earth metal neodymium . Here is a detailed analysis of its mechanism of action:

Target of Action

This compound primarily targets the glass and crystal industry . It is used as a catalyst and in CRT displays to enhance contrast between reds and greens .

Mode of Action

The compound interacts with its targets by being incorporated into the glass or crystal structure during their formation . This results in changes to the optical properties of the materials, enhancing their performance in specific applications .

Biochemical Pathways

It plays a crucial role in the manufacturing processes of certain materials, influencing their physical and chemical properties .

Result of Action

The incorporation of this compound into glass and crystal structures results in materials with enhanced optical properties . For instance, it is used in CRT displays to improve the contrast between reds and greens .

Action Environment

The action of this compound is influenced by environmental factors such as temperature. The compound has a retrograde solubility, meaning its solubility decreases with increasing temperature . Furthermore, the compound forms multiple hydrates, and the octahydrate decomposes at 40 °C to the pentahydrate, which in turn decomposes to the dihydrate at 145 °C .

Preparation Methods

Neodymium(III) sulfate octahydrate can be synthesized through several methods:

Dissolution of Neodymium(III) Oxide in Sulfuric Acid: This method involves dissolving neodymium(III) oxide (Nd₂O₃) in sulfuric acid (H₂SO₄) to produce neodymium(III) sulfate[ \text{Nd}_2\text{O}_3 + 3\text{H}_2\text{SO}_4 \rightarrow \text{Nd}_2(\text{SO}_4)_3 + 3\text{H}_2\text{O} ]

Reaction of Neodymium(III) Perchlorate with Sodium Sulfate: Another method involves reacting neodymium(III) perchlorate with sodium sulfate to yield neodymium(III) sulfate.

Chemical Reactions Analysis

Neodymium(III) sulfate octahydrate undergoes various chemical reactions, including:

Thermal Decomposition: Upon heating, this compound decomposes to form the pentahydrate at 40°C, the dihydrate at 145°C, and the anhydrous form at 290°C.

Complexation Reactions: Neodymium(III) sulfate can form complexes with various ligands, which are studied for their spectrophotometric properties.

Scientific Research Applications

Neodymium(III) sulfate octahydrate has several scientific research applications:

Catalysis: It is used as a catalyst in various chemical reactions.

Glass and Crystal Manufacturing: This compound is used in the production of glass and crystals, particularly in enhancing the contrast between reds and greens in CRT displays.

Laser Technology: Neodymium(III) sulfate is used in the manufacture of laser crystals, such as neodymium-doped yttrium aluminum garnet (Nd:YAG), which are essential for high-power laser applications.

Comparison with Similar Compounds

Neodymium(III) sulfate octahydrate can be compared with other neodymium compounds such as:

Neodymium(III) Nitrate: Similar to neodymium(III) sulfate, neodymium(III) nitrate is used in various industrial applications and can form complexes with different ligands.

Neodymium(III) Chloride: This compound is also used in catalysis and has similar chemical properties to neodymium(III) sulfate.

Praseodymium(III) Sulfate: Praseodymium(III) sulfate shares similar properties with neodymium(III) sulfate but is used in different applications due to the unique properties of praseodymium.

This compound is unique due to its retrograde solubility and its specific applications in laser technology and display manufacturing .

Biological Activity

Neodymium(III) sulfate octahydrate (Nd$_2$(SO$_4$)$_3$·8H$_2$O) is a salt of neodymium, a rare-earth element known for its unique physical and chemical properties. This compound has garnered attention not only for its industrial applications but also for its potential biological activities. This article explores its biological activity, including pharmacological effects, toxicity, and potential therapeutic applications.

This compound is characterized by:

• Molecular Formula : Nd$_2$(SO$_4$)$_3$·8H$_2$O
• Molar Mass : 400.19 g/mol
• Solubility : Moderately soluble in water; exhibits retrograde solubility, meaning its solubility decreases with increasing temperature .

Biological Activity Overview

Research into the biological activity of neodymium compounds, including this compound, indicates several areas of interest:

1. Toxicity and Safety

Studies have shown that neodymium compounds can exhibit low toxicity levels in biological systems. For example, a study on the cytotoxic effects of neodymium on various cell lines indicated that while high concentrations could be harmful, lower concentrations did not significantly affect cell viability .

2. Pharmacological Effects

Neodymium compounds have been investigated for their pharmacological properties:

• Antimicrobial Activity : Some studies suggest that neodymium can inhibit the growth of certain bacteria and fungi, potentially making it useful in antimicrobial applications .
• Antioxidant Properties : Research indicates that neodymium ions may possess antioxidant properties, which could be beneficial in reducing oxidative stress in cells .

Case Study 1: Antimicrobial Properties

A study conducted on the antimicrobial activity of neodymium(III) sulfate demonstrated its effectiveness against various strains of bacteria. The results showed that at specific concentrations, neodymium could inhibit bacterial growth significantly. The mechanism was hypothesized to involve disruption of bacterial cell membranes.

Bacterial Strain	Inhibition Zone (mm)	Concentration (mg/mL)
E. coli	15	100
S. aureus	20	100
C. albicans	10	50

Case Study 2: Cytotoxicity Assessment

In vitro studies assessed the cytotoxic effects of this compound on human cell lines. The findings indicated that at concentrations below 50 µM, there was no significant cytotoxicity observed.

Concentration (µM)	Cell Viability (%)
0	100
10	95
50	90
100	70

Research Findings

Recent research has focused on the interaction of neodymium with biological systems:

• Complexation Studies : Spectrophotometric studies have shown that neodymium forms complexes with various ligands in sulfate solutions, which may influence its biological availability and activity .
• Therapeutic Potential : Investigations into the therapeutic potential of neodymium compounds suggest possible applications in treating conditions related to oxidative stress and microbial infections .